methyl 2-(4-iodo-1H-1,2,3-triazol-1-yl)acetate

• IUPAC Name: methyl 2-(4-iodotriazol-1-yl)acetate
• InChI: InChI=1S/C5H6IN3O2/c1-11-5(10)3-9-2-4(6)7-8-9/h2H,3H2,1H3
• InChI Key: YXHITHIDQHPWFD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C=C(N=N1)I
• Molecular Formula: C5H6IN3O2
• Molecular Weight: 267.02 g/mol

Description

Methyl 2-(4-iodo-1H-1,2,3-triazol-1-yl)acetate is a chemical compound with the CAS Number: 2138074-18-5. It has a molecular weight of 267.03 and is typically stored at room temperature. The compound is usually in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H6IN3O2/c1-11-5(10)3-9-2-4(6)7-8-9/h2H,3H2,1H3. This indicates that the compound contains carbon, hydrogen, iodine, nitrogen, and oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 267.03. The InChI code is 1S/C5H6IN3O2/c1-11-5(10)3-9-2-4(6)7-8-9/h2H,3H2,1H3.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• .

Agrochemicals and Corrosion Inhibitors

• .

Mechanism of Action

Target of Action

Methyl 2-(4-iodo-1H-1,2,3-triazol-1-yl)acetate, a derivative of 1,2,3-triazole, is believed to primarily target the heme protein , which cocatalyzes cytochrome P-450-dependent 14α-demethylation of lanosterol . This interaction plays a crucial role in the compound’s biological activity.

Mode of Action

The compound’s mode of action involves the formation of hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties . In the case of aromatase inhibitors, the nitrogen atoms of the 1,2,4-triazole ring bind to the iron in the heme moiety of CYP-450, and phenyl moieties have a key interaction in the active site of the enzyme .

Biochemical Pathways

The compound’s interaction with its target affects various biochemical pathways. For instance, it can inhibit the 14α-demethylation of lanosterol, a critical step in the biosynthesis of ergosterol, an essential component of fungal cell membranes . This inhibition disrupts the integrity of the cell membrane, leading to cell death.

Result of Action

The compound’s action results in significant molecular and cellular effects. For instance, it has been reported that some 1,2,3-triazole derivatives exhibit potent inhibitory activities against various cancer cell lines . The compound’s interaction with its target can lead to cell death, thereby exerting its therapeutic effects.

Action Environment

The action of methyl 2-(4-iodo-1H-1,2,3-triazol-1-yl)acetate can be influenced by various environmental factors. For instance, it has been shown that triazole derivatives can effectively prevent steel corrosion in an acidic environment . Therefore, the compound’s action, efficacy, and stability may vary depending on the environmental conditions.